Cas no 1220968-03-5 (2-(4-Chloro-2-methylphenyl)benzoic acid)

2-(4-Chloro-2-methylphenyl)benzoic acid is a substituted benzoic acid derivative featuring a chloro and methyl group on the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural properties, which make it a potential intermediate for active pharmaceutical ingredients (APIs) or fine chemicals. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups influences its reactivity, allowing for selective functionalization. Its crystalline form ensures stability and ease of handling in laboratory settings. The compound is typically characterized by high purity, making it suitable for precise synthetic applications. Further studies may explore its utility in medicinal chemistry or material science.

2-(4-Chloro-2-methylphenyl)benzoic acid structure

1220968-03-5 structure

Product Name:2-(4-Chloro-2-methylphenyl)benzoic acid

CAS No:1220968-03-5

MF:C₁₄H₁₁ClO₂

MW:246.688943147659

MDL:MFCD18312634

CID:2622085

PubChem ID:53218358

Update Time:2025-08-05

2-(4-Chloro-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- SCHEMBL1712775
- 2-(4-CHLORO-2-METHYLPHENYL)BENZOIC ACID
- 4'-Chloro-2'-methyl[1,1'-biphenyl]-2-carboxylic acid
- ZFVKXCGZLFSBJH-UHFFFAOYSA-N
- 2-(4-Chloro-2-methylphenyl)benzoic acid, 95%
- 4'-chloro-2'-methyl-biphenyl-2-carboxylic acid
- 1220968-03-5
- DTXSID30683300
- MFCD18312634
- 2-(4-Chloro-2-methylphenyl)benzoic acid
- MDL： MFCD18312634
- Inchi： 1S/C14H11ClO2/c1-9-8-10(15)6-7-11(9)12-4-2-3-5-13(12)14(16)17/h2-8H,1H3,(H,16,17)
- InChI Key： ZFVKXCGZLFSBJH-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C)C=1)C1C=CC=CC=1C(=O)O

Computed Properties

Exact Mass: 246.0447573Da
Monoisotopic Mass: 246.0447573Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 37.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318409-5 g	2-(4-Chloro-2-methylphenyl)benzoic acid, 95%; .	1220968-03-5	95%	5g	€1159.00	2023-04-26
abcr	AB318409-5g	2-(4-Chloro-2-methylphenyl)benzoic acid, 95%; .	1220968-03-5	95%	5g	€1159.00	2024-06-08